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Key Information on 2-Hydroxy-1,4-benzoquinone

The table below summarizes the core identities and formation pathways for 2-Hydroxy-1,4-benzoquinone.

Property / Aspect Description

Chemical Formula C₆H₄O₃ [1] [2]

Molar Mass 124.1 g/mol [1] [2]

IUPAC Name 2-hydroxycyclohexa-2,5-diene-1,4-dione [2]

Common Synonyms 2-Hydroxy-p-benzoquinone, Hydroxy-p-benzoquinone [1] [2]

CAS Registry Number 2474-72-8 [1]

Primary Formation Pathway 1 Reaction of 1,4-Benzoquinone with hydrogen peroxide [2].

Primary Formation Pathway 2 Metabolic conversion from phenols like 1,2,4-benzenetriol [2].

Key Property Tends to spontaneously dimerize via peroxo bridges [2].
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Synthesis and Reaction Pathways

Understanding the interconnected biochemical and chemical reactions is crucial for experimental design. The

diagram below maps out the key pathways involving 2-Hydroxy-1,4-benzoquinone.
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This diagram shows two primary contexts for 2-Hydroxy-1,4-benzoquinone (HBQ) formation:
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Biochemical Pathways: In microbial metabolism, HBQ is a redox intermediate that can be reduced

to 1,2,4-benzenetriol or dehydrated to 1,4-benzoquinone [2] [4] [5].
Chemical Pathways: In the lab, HBQ is produced through direct chemical reactions, including the

reaction of 1,4-benzoquinone with hydrogen peroxide or hydroxyl radicals [2] [3].

Experimental Details and Parameters

For researchers aiming to reproduce or work with these reactions, the table below provides specific

parameters and experimental context.

Reaction / Parameter Experimental Details & Context

Formation from 1,4-Benzoquinone & H₂O₂ Described as a general synthetic route [2].

| Formation from •OH Radicals | Method: Pulse radiolysis in N₂O-saturated aqueous solutions. Rate

Constant (k): ( 6.6 × 10^9 , dm^3 mol^{-1} s^{-1} ) for •OH addition to 1,4-benzoquinone [3]. | | Enzyme:

2-Hydroxy-1,4-benzoquinone Reductase (EC 1.6.5.7) | Reaction: HBQ + NADH + H⁺ ⇌ 1,2,4-

Trihydroxybenzene + NAD⁺. Cofactor: Flavoprotein (FMN). Organism Note: Inducible by 2,4,5-

trichlorophenoxyacetate in Burkholderia cepacia [4]. | | Enzyme: 2-Hydroxy-1,4-benzoquinone-2-

reductase | Reaction: Converts HBQ to 1,4-benzoquinone and H₂O [2] [5]. | | Spontaneous Dimerization |

Tends to dimerize spontaneously via peroxo bridges, a key stability consideration [2]. |

Technical Support Scenarios and Solutions

Based on the chemical and biochemical properties, here are some targeted technical support scenarios.

Scenario 1: Low Yield in Chemical Synthesis

Potential Cause: The spontaneous dimerization of HBQ via peroxo bridges can consume the product

[2].
Investigation Path:

Monitor reaction progress over time to identify if yield decreases after a peak, suggesting
product degradation.

Optimization Strategy:
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Explore adjusting reaction concentration, temperature, or solvent to disfavor the dimerization

pathway.
Consider in-situ generation and immediate use in the next reaction step to avoid isolation and

storage.

Scenario 2: Unintended Side Reactions in Hydroxyl Radical Route

Potential Cause: The highly reactive hydroxyl radicals involved in one synthesis path [3] can lead to

non-specific reactions.
Investigation Path: Use analytical techniques (like HPLC) to detect and identify side products.

Optimization Strategy:
Precisely control the generation rate of hydroxyl radicals.

Ensure the 1,4-benzoquinone starting material is pure.

Scenario 3: Need for Specific Isomer

Clarification: The compound is one of three hydroxybenzoquinone isomers. The "2-" prefix is often

considered superfluous as it's the only hydroxy derivative of 1,4-benzoquinone [2].
Solution: When sourcing or synthesizing, focus on the IUPAC name 2-hydroxycyclohexa-2,5-
diene-1,4-dione or the CAS number 2474-72-8 to ensure precision [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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benzoquinone-production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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